Cas no 2703782-07-2 (4-chloro-2-(chloromethyl)-6-phenylthieno3,2-dpyrimidine)

4-chloro-2-(chloromethyl)-6-phenylthieno3,2-dpyrimidine structure
2703782-07-2 structure
Product Name:4-chloro-2-(chloromethyl)-6-phenylthieno3,2-dpyrimidine
CAS No:2703782-07-2
MF:C13H8Cl2N2S
MW:295.187019348145
MDL:MFCD34551399
CID:5628564
PubChem ID:165948298
Update Time:2023-11-27

4-chloro-2-(chloromethyl)-6-phenylthieno3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • EN300-28332790
    • 4-chloro-2-(chloromethyl)-6-phenylthieno[3,2-d]pyrimidine
    • 2703782-07-2
    • 4-chloro-2-(chloromethyl)-6-phenylthieno3,2-dpyrimidine
    • MDL: MFCD34551399
    • Inchi: 1S/C13H8Cl2N2S/c14-7-11-16-9-6-10(8-4-2-1-3-5-8)18-12(9)13(15)17-11/h1-6H,7H2
    • InChI Key: KELXZBBWUCDLSD-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=C(C3C=CC=CC=3)S2)N=C(CCl)N=1

Computed Properties

  • Exact Mass: 293.9785248g/mol
  • Monoisotopic Mass: 293.9785248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 54Ų

4-chloro-2-(chloromethyl)-6-phenylthieno3,2-dpyrimidine Pricemore >>

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Enamine
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